3-(3-Chloropyrazin-2-yl)-6-methoxy-3-azabicyclo[3.1.1]heptane

• IUPAC Name: 3-(3-chloropyrazin-2-yl)-6-methoxy-3-azabicyclo[3.1.1]heptane
• InChI: InChI=1S/C11H14ClN3O/c1-16-9-7-4-8(9)6-15(5-7)11-10(12)13-2-3-14-11/h2-3,7-9H,4-6H2,1H3
• InChI Key: LHAOHRFUZRXHBU-UHFFFAOYSA-N
• Canonical SMILES: COC1C2CC1CN(C2)C3=NC=CN=C3Cl
• Molecular Formula: C11H14ClN3O
• Molecular Weight: 239.70 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the pyrazine ring, the introduction of the chlorine atom, and the formation of the bicyclic heptane structure. The methoxy group could be introduced through a methylation reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the bicyclic ring and the various functional groups. Computational methods could be used to predict the structure and properties of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. The pyrazine ring might undergo reactions typical of aromatic compounds, while the methoxy group could potentially be involved in ether cleavage reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of the polar methoxy group and the aromatic pyrazine ring could influence its solubility, while the size and complexity of the molecule could affect its boiling and melting points.

Scientific Research Applications

Chemical Synthesis and Medicinal Chemistry

The compound, known for its complex bicyclic structure, has been utilized in the synthesis of various chemical entities. For instance, bridgehead-substituted azabicyclo[2.2.1]heptane and -[3.3.1]nonane derivatives have been synthesized for the development of α7 nicotinic ligands, showing high selectivity and nanomolar potency at α7 nicotinic receptors (Slowinski et al., 2011). Similarly, the aza-Prins-pinacol rearrangement has been employed to construct the 7-azabicyclo[2.2.1]heptane skeleton, a key component in the synthesis of molecules like (+/-)-epibatidine and (+/-)-epiboxidine (Armstrong et al., 2007).

Building Blocks in Medicinal Chemistry

Bridged bicyclic morpholines, such as 3-oxa-6-azabicyclo[3.1.1]heptane, are highlighted for their importance as building blocks in medicinal chemistry. These compounds are noted for their structural similarity to morpholine, being achiral and sharing similar lipophilicity, which makes them valuable in the synthesis of various medicinal agents (Walker et al., 2012).

Advanced Synthesis Techniques

Innovative synthesis methods have been employed to create diverse derivatives of this compound. For instance, the intramolecular reductive cyclopropanation of α-(N-allylamino)-substituted N,N-dialkylcarboxamides and carbonitriles has led to the creation of tris- and monoprotected derivatives with the 1-amino-3-azabicyclo[3.1.0]hexane and 1-amino-3-azabicyclo[4.1.0]heptane skeleton. This method has allowed for the synthesis of enantiomerically pure compounds and is adaptable for the preparation of bicyclic diamines (Gensini et al., 2002).

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety measures should be taken when handling it to avoid exposure.

Future Directions

Future research on this compound could involve further exploration of its synthesis, as well as investigation into its potential applications. This could include testing its biological activity if it’s intended to be a drug, or studying its material properties if it’s intended for use in a chemical process.